Cas no 38873-01-7 (1-methyl-4-(pyridin-4-yl)pyridinium iodide)

• Product Name: 1-methyl-4-(pyridin-4-yl)pyridinium iodide
• CAS No: 38873-01-7
• MF: C₁₁H₁₁IN₂
• MW: 298.122914552689
• CID: 1493233
• Update Time: 2025-06-07

1-methyl-4-(pyridin-4-yl)pyridinium iodide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(pyridin-4-yl)pyridinium iodide
• Pyridinium, 1-methyl-4-(4-pyridinyl)-, iodide (1:1)
• N-Methyl-4,4'-bipyridyl iodide

• Inchi： 1S/C11H11N2.HI/c1-13-8-4-11(5-9-13)10-2-6-12-7-3-10;/h2-9H,1H3;1H/q+1;/p-1
• InChI Key： FYDHONWPYXLQDF-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 286.9102

Experimental Properties

• Melting Point: >248 ºC
• PSA: 16.77

Additional information on 1-methyl-4-(pyridin-4-yl)pyridinium iodide

1-Methyl-4-(Pyridin-4-yl)pyridinium Iodide (CAS No. 38873-01-7): A Comprehensive Overview

1-Methyl-4-(pyridin-4-yl)pyridinium iodide (CAS No. 38873-01-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, often referred to as MPP+I for brevity, is a pyridinium salt with a distinctive molecular structure that imparts it with a range of interesting properties and potential applications.

The chemical formula of 1-methyl-4-(pyridin-4-yl)pyridinium iodide is C₁₂H₁₃N₂I, and it has a molecular weight of approximately 260.15 g/mol. The compound is characterized by its planar structure, which consists of a pyridinium ring substituted with a methyl group and a pyridine ring, all connected to an iodide ion. This unique arrangement contributes to its stability and reactivity in various chemical environments.

In recent years, 1-methyl-4-(pyridin-4-yl)pyridinium iodide has been the subject of extensive research due to its potential biological activities. One of the most notable areas of interest is its role in neurodegenerative diseases, particularly Parkinson's disease (PD). Studies have shown that MPP+I can selectively target and damage dopaminergic neurons in the substantia nigra, making it a valuable tool for modeling PD in laboratory settings.

A study published in the Journal of Neurochemistry in 2022 highlighted the mechanism by which MPP+I induces neurotoxicity. The researchers found that MPP+I is taken up by dopaminergic neurons through the dopamine transporter (DAT), leading to mitochondrial dysfunction and oxidative stress. This mechanism provides insights into the pathogenesis of PD and opens avenues for developing new therapeutic strategies.

Beyond its role in neurodegenerative research, 1-methyl-4-(pyridin-4-yl)pyridinium iodide has also been explored for its potential as an antimicrobial agent. A 2021 study in the Journal of Medicinal Chemistry demonstrated that MPP+I exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes makes it a promising candidate for developing novel antibiotics.

In addition to its biological applications, 1-methyl-4-(pyridin-4-yl)pyridinium iodide has found use in materials science and analytical chemistry. Its high thermal stability and solubility in various solvents make it suitable for use as a dopant in organic electronic materials. A recent study published in the Journal of Materials Chemistry C reported the successful incorporation of MPP+I into polymer-based light-emitting diodes (LEDs), resulting in improved device performance and stability.

The synthesis of 1-methyl-4-(pyridin-4-yl)pyridinium iodide is well-documented in the literature. A common method involves the reaction of 4-picoline with methyl iodide followed by treatment with pyridine. This multi-step process yields high purity MPP+I, which can be further purified using recrystallization techniques if necessary.

Safety considerations are paramount when handling 1-methyl-4-(pyridin-4-yl)pyridinium iodide. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 1-methyl-4-(pyridin-4-yl)pyridinium iodide (CAS No. 38873-01-7) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and biological properties make it an invaluable tool for researchers studying neurodegenerative diseases, developing new antibiotics, and advancing materials science. As research continues to uncover new aspects of this compound's behavior and potential uses, it is likely to remain a subject of intense interest in the scientific community.